Cas no 35298-13-6 (Benzenesulfonic acid,nonyl-)
Benzenesulfonic acid,nonyl- structure
Product Name:Benzenesulfonic acid,nonyl-
CAS No:35298-13-6
MF:C15H24O3S
MW:284.414263725281
CID:313530
PubChem ID:118805
Update Time:2025-04-19
Benzenesulfonic acid,nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,nonyl-
- 4-nonylbenzenesulfonic acid
- 2-nonylbenzenesulfonic acid
- Nonylbenzenesulfonic acid
- Nonylbenzenesulphonic acid
- 35298-13-6
- Benzenesulfonic acid, 4-nonyl-
- Benzenesulfonic acid, nonyl-
- SHH7D1MIHW
- UNII-SHH7D1MIHW
- 47019-68-1
- DTXSID30895047
- 1-(p-sulfophenyl)nonane
- Q27289206
- EINECS 252-498-6
- SCHEMBL974986
-
- Inchi: 1S/C15H24O3S/c1-2-3-4-5-6-7-8-9-14-10-12-15(13-11-14)19(16,17)18/h10-13H,2-9H2,1H3,(H,16,17,18)
- InChI Key: WPTFZDRBJGXAMT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CCCCCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 284.14472
- Monoisotopic Mass: 284.144615
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 62.8
Experimental Properties
- Density: 1.091
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.517
- PSA: 54.37
Benzenesulfonic acid,nonyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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